2-(benzylthio)-7-phenyl-3-(o-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-benzylsulfanyl-3-(2-methylphenyl)-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H21N3OS/c1-18-10-8-9-15-22(18)29-25(30)24-23(21(16-27-24)20-13-6-3-7-14-20)28-26(29)31-17-19-11-4-2-5-12-19/h2-16,27H,17H2,1H3
• InChI Key: OERFVSWBDMORJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC=CC=C5
• Molecular Formula: C26H21N3OS
• Molecular Weight: 423.5 g/mol
• CAS No.: 1793867-95-4

Description

The compound “2-(benzylthio)-7-phenyl-3-(o-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one” is a derivative of 7-deazaadenine. It belongs to the class of pyrrolo[2,3-d]pyrimidines, which have been reported to possess significant biological importance.

Scientific Research Applications

Synthesis of Novel Organic Compounds

Research has demonstrated the synthesis of novel pyrimidine and pyrrolopyrimidine derivatives, highlighting their importance in medicinal chemistry and organic synthesis. For example, the synthesis and biological evaluation of new coumarin derivatives have explored the antimicrobial activity of compounds obtained via reactions with various reagents, showcasing the versatility of pyrimidine derivatives in synthesizing bioactive molecules (Al-Haiza, Mostafa, & El-kady, 2003).

Antimicrobial Applications

Several studies have focused on the antimicrobial properties of pyrimidine derivatives. For instance, the synthesis of 2-(4-(10H-substituted phenothiazine-3-yl)-6-pyrimidin-2-phenylthiol/ol/amine/thiol) pyrroles and their structural characterization through elemental analysis and spectral data have contributed to the development of compounds with potential antimicrobial applications (Narule, Meshram, Santhakumari, & Shanware, 2007).

Surface Coating and Printing Ink Applications

The incorporation of pyrimidine derivatives into polyurethane varnish and printing ink paste has been investigated for its antimicrobial effects. This application not only provides a method to enhance the antimicrobial properties of surface coatings and inks but also explores the impact of such compounds on the physical and mechanical resistances of the varnish formulations (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).

Material Science Applications

The nonlinear optical (NLO) properties and electronic structure of thiopyrimidine derivatives have been extensively studied, revealing the potential of these compounds in optoelectronic applications. This research highlights the significance of pyrimidine derivatives in the development of materials with desirable NLO characteristics for high-tech applications (Hussain et al., 2020).

Mechanism of Action

Biochemical Pathways

It is likely that the compound affects multiple pathways, leading to downstream effects that contribute to its overall action .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .